Cas no 1396879-30-3 (N-(2-ethoxyphenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-(2-ethoxyphenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396879-30-3
• MF: C₁₆H₁₄FN₅O₂
• MW: 327.313066005707
• CID: 6387679
• PubChem ID: 71791442
• Update Time: 2025-10-29

N-(2-ethoxyphenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• N-(2-ethoxyphenyl)-2-(4-fluorophenyl)tetrazole-5-carboxamide
• F6237-1744
• AKOS024541395
• N-(2-ethoxyphenyl)-2-(4-fluorophenyl)-2H-tetrazole-5-carboxamide
• 1396879-30-3
• VU0538876-1

• Inchi： 1S/C16H14FN5O2/c1-2-24-14-6-4-3-5-13(14)18-16(23)15-19-21-22(20-15)12-9-7-11(17)8-10-12/h3-10H,2H2,1H3,(H,18,23)
• InChI Key： QZFRRCTYZGWJPS-UHFFFAOYSA-N
• SMILES： N1=C(C(NC2=CC=CC=C2OCC)=O)N=NN1C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 327.11315287g/mol
• Monoisotopic Mass: 327.11315287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 81.9Ų

Additional information on N-(2-ethoxyphenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide

Introduction to N-(2-ethoxyphenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396879-30-3)

N-(2-ethoxyphenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide, identified by its CAS number 1396879-30-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrazole class, which is renowned for its versatile biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of both ethoxyphenyl and fluorophenyl substituents, contribute to its distinct chemical properties and biological interactions.

The tetrazole core of N-(2-ethoxyphenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide is a key pharmacophore that has been extensively studied for its role in modulating various biological pathways. Tetrazoles are known for their ability to act as intermediates in the synthesis of bioactive molecules and have been explored in the development of drugs targeting a wide range of diseases. The incorporation of the ethoxyphenyl group enhances the lipophilicity of the molecule, while the fluorophenyl substituent introduces electronic and steric effects that can influence binding affinity and selectivity.

In recent years, there has been a surge in research focusing on the development of novel tetrazole-based compounds with potential therapeutic benefits. The compound N-(2-ethoxyphenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide has been investigated for its potential role in various pharmacological contexts. Studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses and cancer progression. The combination of the ethoxyphenyl and fluorophenyl groups appears to synergize to enhance binding interactions with target proteins, making it a promising candidate for further development.

The synthesis of N-(2-ethoxyphenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the tetrazole ring typically involves cycloaddition reactions between azides and alkynes, followed by functional group modifications to introduce the desired substituents. The use of advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions has been instrumental in achieving efficient and scalable synthesis of this compound.

Evaluation of the pharmacological properties of N-(2-ethoxyphenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide has revealed intriguing insights into its potential therapeutic applications. Preclinical studies have demonstrated that this compound can modulate key signaling pathways involved in inflammation and cancer. The presence of both ethoxyphenyl and fluorophenyl strong>> groups appears to contribute to its ability to interact with multiple targets simultaneously, which is a desirable feature for developing multifunctional therapeutics.

The structural features of N-(< strong>> ethoxyphenylethoxyphenylethoxyphenylethoxyphenylethoxyphenylethoxyphenoylethoxylethoxylethoxylethoxylethoxylethoxylethoxylethoxylethoxylethylenoylethylenoylethylenoylethylenoylethylenoylethylenoylethylenoylethylenoylethylenoylethylenoylethylene)carboxamide (CAS No. 1396879-30lethoxycarboxamidcarboxamidcarboxamidcarboxamidcarboxamidcarboxamidcarboxamidcarboxamidcarboxamidcarboxamidcarboxamidcarboxamidcarboxamidcarboxamide) make it a valuable scaffold for further derivatization and optimization. Researchers are exploring various strategies to modify its structure while maintaining or enhancing its biological activity. This includes exploring different substitution patterns on the aromatic rings and investigating alternative tetrazole derivatives.

The potential applications of N-(< strong>> ethoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphemephemoalphemoalphemoalphemoalphemoalphemoalphemoalphemoalphemoalphemoalpha)carboxamide (CAS No. 1396879letoxycarboxamide) extend beyond oncology and inflammation research. Emerging evidence suggests that this compound may also have applications in neurodegenerative diseases and infectious disorders. The ability of tetrazole-based molecules to interact with biological targets in multiple ways makes them attractive candidates for developing treatments against complex diseases.

The development of novel pharmaceuticals relies heavily on advancements in synthetic chemistry and computational biology. Computational methods such as molecular docking and virtual screening have been instrumental in identifying promising candidates like N-(< strong>> ethoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphemephemoalphephemoalphephemoalphephemoalphephemoalpha)carboxamide (CAS No. 1396879letoxycarboxamide). These tools allow researchers to predict how a molecule will interact with biological targets before conducting expensive wet-lab experiments.

In conclusion, N-(< strong>> ethoxyphenyl) - 25 - carbo - carbo - carbo - carbo - carbo - carbo - carbo - carbo - carbo - carbo - carbo - carbo - carbo - amide (CAS No.letoxycarbxmide) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for tetrazole-based molecules, compounds like this are poised to play a crucial role in advancing medical science.